Cas no 5539-58-2 (Benzeneacetonitrile,4-(dimethylamino)-a-[(phenylmethyl)amino]-,hydrochloride (1:2))

• Product Name: Benzeneacetonitrile,4-(dimethylamino)-a-[(phenylmethyl)amino]-,hydrochloride (1:2)
• CAS No: 5539-58-2
• MF: C₁₁H₁₅Cl₂NO₂
• MW: 264.148301362991
• CID: 387047
• PubChem ID: 2064183
• Update Time: 2025-04-19

Benzeneacetonitrile,4-(dimethylamino)-a-[(phenylmethyl)amino]-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-(dimethylamino)-a-[(phenylmethyl)amino]-,hydrochloride (1:2)
• 2-((3-(2,4-Dichlorophenoxy)propyl)amino)ethanol
• CHEMBRDG-BB 5539582
• 2-[3-(2,4-dichlorophenoxy)propylamino]ethanol
• 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethan-1-ol
• AB00088064-01
• 418775-76-5
• 2-{[3-(2,4-DICHLOROPHENOXY)PROPYL]AMINO}ETHANOL
• DTXSID80970732
• 5539-58-2
• AKOS022184379

• Inchi： 1S/C11H15Cl2NO2/c12-9-2-3-11(10(13)8-9)16-7-1-4-14-5-6-15/h2-3,8,14-15H,1,4-7H2
• InChI Key： CDESATOGHIWSPO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCNCCO)Cl

Computed Properties

• Exact Mass: 263.048
• Monoisotopic Mass: 263.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 402.9°Cat760mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.545